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Compound of Interest

Compound Name: p-nitrobenzyl mesylate

Cat. No.: B163017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of p-nitrobenzyl
mesylate in various solvents, a critical parameter for its application in research and

development, particularly in its role as a thiol-specific alkylating reagent for direct kinase

substrate identification.

Core Data Presentation: Solubility of p-Nitrobenzyl
Mesylate
The following table summarizes the available quantitative and qualitative solubility data for p-
nitrobenzyl mesylate. It is important to note that solubility can be influenced by factors such

as temperature, purity of both the solute and the solvent, and the presence of moisture.
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Solvent Type Solubility
Concentration
(mM)

Notes

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic Soluble[1][2][3]
Up to 100 mM[1]

[2][4]

Multiple sources

report high

solubility. One

source specifies

2 mg/mL[3],

another 46

mg/mL (198.93

mM)[5], and

another 100

mg/mL (432.47

mM), noting that

sonication may

be needed and

that hygroscopic

DMSO can

negatively impact

solubility[6].

Ethanol Polar Protic Soluble[5] ~12.97 mM
Reported as 3

mg/mL[5].

Water Polar Protic Insoluble[5] -

Acetone Polar Aprotic
Data not

available
-

Acetonitrile Polar Aprotic
Data not

available
-

Chloroform Nonpolar
Data not

available
-

A similar

compound, p-

nitrobenzyl

acetoacetate, is

reported to be

soluble in

chloroform.
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Ethyl Acetate Polar Aprotic
Data not

available
-

Tetrahydrofuran

(THF)
Polar Aprotic

Data not

available
-

Dimethylformami

de (DMF)
Polar Aprotic

Data not

available
-

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of a solid compound like

p-nitrobenzyl mesylate. These protocols are based on established laboratory practices.

Protocol 1: Qualitative Solubility Assessment
This method provides a rapid determination of whether a compound is soluble, partially soluble,

or insoluble in a specific solvent.

Materials:

p-Nitrobenzyl mesylate

Selected solvents (e.g., water, ethanol, DMSO, acetone)

Small test tubes or vials

Spatula

Vortex mixer

Procedure:

Add approximately 1-2 mg of p-nitrobenzyl mesylate to a clean, dry test tube.

Add 0.1 mL of the selected solvent to the test tube.

Vigorously agitate the mixture using a vortex mixer for 30-60 seconds.
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Visually inspect the solution against a contrasting background.

Soluble: The solid completely dissolves, and the solution is clear.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve.

If the compound is insoluble, incrementally add more solvent (e.g., in 0.1 mL aliquots up to a

total of 1 mL) and repeat the agitation and observation steps to confirm insolubility.

Record the observations for each solvent.

Protocol 2: Quantitative Solubility Determination
(Saturation Method)
This method determines the concentration of a saturated solution of the compound in a given

solvent.

Materials:

p-Nitrobenzyl mesylate

Selected solvent

Scintillation vials or other sealable containers

Analytical balance

Constant temperature shaker or incubator

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other quantitative analytical instrumentation.

Procedure:
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Prepare a series of standard solutions of p-nitrobenzyl mesylate of known concentrations

in the chosen solvent.

Generate a calibration curve by analyzing the standard solutions using HPLC.

Add an excess amount of p-nitrobenzyl mesylate to a vial containing a known volume of

the solvent. The presence of undissolved solid is essential to ensure saturation.

Seal the vial and place it in a constant temperature shaker. Equilibrate the mixture for a

sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

After equilibration, carefully withdraw a sample of the supernatant, ensuring no solid particles

are transferred.

Filter the supernatant through a syringe filter to remove any remaining solid particles.

Dilute the filtered, saturated solution with the solvent to a concentration that falls within the

range of the calibration curve.

Analyze the diluted sample by HPLC.

Using the calibration curve, determine the concentration of p-nitrobenzyl mesylate in the

diluted sample and calculate the concentration in the original saturated solution. This value

represents the solubility.

Visualizations
The following diagrams illustrate the logical workflow for solubility testing and a conceptual

representation of the factors influencing solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b163017?utm_src=pdf-body
https://www.benchchem.com/product/b163017?utm_src=pdf-body
https://www.benchchem.com/product/b163017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain p-Nitrobenzyl Mesylate Select Solvent

Qualitative Assessment
(Rapid Screening)

Add Solute to Solvent

Quantitative Determination
(Saturation Method)

 For quick check 

 For precise data 

Agitate/Equilibrate

Visual Observation

Analytical Measurement
(e.g., HPLC)

 After equilibration 
Record Result End

Click to download full resolution via product page

Caption: Logical workflow for determining the solubility of p-nitrobenzyl mesylate.

Caption: Factors influencing the solubility of p-nitrobenzyl mesylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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